N-[2-(diethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide hydrochloride

• IUPAC Name: N-[2-(diethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)-2,5-dimethylpyrazole-3-carboxamide;hydrochloride
• InChI: InChI=1S/C20H27N5O2S.ClH/c1-6-24(7-2)10-11-25(19(26)17-12-14(3)22-23(17)4)20-21-16-9-8-15(27-5)13-18(16)28-20;/h8-9,12-13H,6-7,10-11H2,1-5H3;1H
• InChI Key: BKUNXYSLGTUDKN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(S1)C=C(C=C2)OC)C(=O)C3=CC(=NN3C)C.Cl
• Molecular Formula: C20H28ClN5O2S
• Molecular Weight: 438.0 g/mol

Description

“N-[2-(diethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide hydrochloride” is a complex organic compound. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. Unfortunately, without access to such data for this specific compound, a detailed molecular structure analysis cannot be provided.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Given the presence of multiple functional groups in the molecule, it could potentially undergo a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include parameters such as its melting point, boiling point, solubility, and stability. These properties can be predicted to some extent based on the compound’s structure, but accurate values would require experimental determination.

Scientific Research Applications

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. While not directly related to scientific research, this highlights the compound’s diverse applications.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This typically involves binding to specific proteins or other biomolecules and modulating their activity. Without specific experimental data, it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as its biological activity. Without specific data, it’s difficult to provide a detailed safety and hazard analysis for this compound.

Future Directions

Future research on this compound could involve determining its synthesis and characterization, studying its chemical reactivity, investigating its mechanism of action, and assessing its safety and potential applications.